Dichlorotriphenylphosphorane
Dichlorotriphenylphosphorane
Dichlorotriphenylphosphorane (Triphenylphosphine dichloride, PPh3Cl2) is a phosphorous halide. Stability and reactivity of dichlorotriphenylphosphorane have been studied by solid state 31P NMR spectroscopy. It participates in the conversion of carboxylic esters to acid halides and mechanism of this cleavage has been investigated. Modified method has been proposed in which dichlorotriphenylphosphorane participates in the synthesis of tertiary amides.
Brand Name:
Vulcanchem
CAS No.:
2526-64-9
VCID:
VC21072387
InChI:
InChI=1S/C18H15Cl2P/c19-21(20,16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
SMILES:
C1=CC=C(C=C1)P(C2=CC=CC=C2)(C3=CC=CC=C3)(Cl)Cl
Molecular Formula:
C18H15Cl2P
Molecular Weight:
333.2 g/mol
Dichlorotriphenylphosphorane
CAS No.: 2526-64-9
Cat. No.: VC21072387
Molecular Formula: C18H15Cl2P
Molecular Weight: 333.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dichlorotriphenylphosphorane (Triphenylphosphine dichloride, PPh3Cl2) is a phosphorous halide. Stability and reactivity of dichlorotriphenylphosphorane have been studied by solid state 31P NMR spectroscopy. It participates in the conversion of carboxylic esters to acid halides and mechanism of this cleavage has been investigated. Modified method has been proposed in which dichlorotriphenylphosphorane participates in the synthesis of tertiary amides. |
|---|---|
| CAS No. | 2526-64-9 |
| Molecular Formula | C18H15Cl2P |
| Molecular Weight | 333.2 g/mol |
| IUPAC Name | dichloro(triphenyl)-λ5-phosphane |
| Standard InChI | InChI=1S/C18H15Cl2P/c19-21(20,16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H |
| Standard InChI Key | ASWXNYNXAOQCCD-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)P(C2=CC=CC=C2)(C3=CC=CC=C3)(Cl)Cl |
| Canonical SMILES | C1=CC=C(C=C1)P(C2=CC=CC=C2)(C3=CC=CC=C3)(Cl)Cl |
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